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An In-depth Technical Guide to the Environmental Fate and Biodegradability of Propylene
Carbonate

Executive Summary: Propylene carbonate (PC) is a versatile, polar aprotic solvent recognized

for its favorable environmental profile. This technical guide provides a comprehensive overview

of its environmental fate and biodegradability, tailored for researchers, scientists, and drug

development professionals. Key findings indicate that propylene carbonate is readily

biodegradable, undergoes abiotic hydrolysis, and has a low potential for bioaccumulation in

aquatic organisms. Its ecotoxicity is minimal, with high LC50 and EC50 values for fish,

invertebrates, and algae. This document synthesizes quantitative data, details experimental

protocols, and provides visual diagrams to elucidate the environmental behavior of propylene
carbonate.

Physicochemical Properties and Bioaccumulation
Potential
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

Propylene carbonate is a colorless, odorless liquid derived from propylene glycol.[1] Its high

polarity and water solubility, combined with a low octanol-water partition coefficient (log Pow),

are primary indicators of its environmental distribution and low potential for bioaccumulation.[2]

[3][4]
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Quantitative data on these properties are summarized in Table 1. The low log Pow and a

measured Bioconcentration Factor (BCF) of 3.16 confirm that propylene carbonate is not

expected to bioaccumulate in organisms.[5][6]

Table 1: Physicochemical and Bioaccumulation Properties of Propylene Carbonate

Property Value Reference

Molecular Formula C₄H₆O₃ [1]

Molar Mass 102.09 g/mol [4]

CAS Number 108-32-7 [1]

Water Solubility 240 g/L at 20°C (Very Soluble) [1]

Log Pow (n-octanol/water) -0.41 to -0.48 [2][3][4][7]

Bioconcentration Factor (BCF) 3.16 [5]

Environmental Fate Pathways
Once released into the environment, propylene carbonate is subject to several degradation

processes, both abiotic and biotic, which prevent its persistence.

Abiotic Degradation
2.1.1 Hydrolysis Propylene carbonate contains an ester linkage that is susceptible to

hydrolysis, breaking down into propylene glycol (1,2-propanediol).[5][8][9] This reaction is a key

abiotic degradation pathway in aqueous environments. The rate of hydrolysis has been studied

in both alkaline and neutral aqueous media, with quantitative rate constants determined at

25°C.[10]

Table 2: Hydrolysis Rate Constants for Propylene Carbonate at 25°C
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Condition Rate Constant (k) Reference

Alkaline Hydrolysis (kOH) 17.8 L·mol⁻¹·min⁻¹ [10]

Water-Catalyzed Hydrolysis

(kH₂O)
7.1 x 10⁻⁶ min⁻¹ [10]

The hydrolysis pathway is illustrated in the diagram below.

Propylene Carbonate
(C₄H₆O₃)

Propylene Glycol
(1,2-Propanediol)

 Hydrolysis 

Water
(H₂O)

Click to download full resolution via product page

Fig. 1: Abiotic hydrolysis of propylene carbonate to propylene glycol.

2.1.2 Photolysis Propylene carbonate may undergo degradation in the atmosphere. The rate

constant for its vapor-phase reaction with photochemically-produced hydroxyl radicals is

estimated to be 3.8 x 10⁻¹² cm³/molecule-sec at 25°C.[4] This corresponds to an atmospheric

half-life of approximately 4 days, suggesting it is not a persistent atmospheric pollutant.[4] As it

contains chromophores that absorb light at wavelengths greater than 290 nm, it may also be

susceptible to direct photolysis by sunlight.[4]

Biotic Degradation (Biodegradability)
Propylene carbonate is consistently classified as "readily biodegradable".[2][5] This

conclusion is supported by multiple studies following standardized test guidelines, which show

rapid and extensive mineralization.
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Table 3: Ready Biodegradability Data for Propylene Carbonate

Test Method Duration Result Reference

Ready

Biodegradability Test
29 days >83% degradation [5]

CO₂ Evolution 4 days 97% degradation [7]

Japanese MITI Test

(OECD 301C)
28 days 79% of ThOD [4]

Manostatic

Respirometry
10 days 80% degradation [4]

2.2.1 Experimental Protocol: OECD 301B (CO₂ Evolution Test) The OECD 301B test, also

known as the Modified Sturm Test, is a rigorous method for assessing ready biodegradability by

measuring the amount of carbon dioxide evolved from the ultimate aerobic biodegradation of a

test substance.[11][12][13]

Principle: A defined volume of mineral medium containing a known concentration of the test

substance (as the sole nominal source of organic carbon) is inoculated with a small

population of microorganisms (e.g., from activated sludge). The mixture is aerated with CO₂-

free air and incubated in the dark at a constant temperature. The CO₂ produced during

biodegradation is trapped in a solution (e.g., barium hydroxide or sodium hydroxide) and

quantified by titration. The percentage of biodegradation is calculated as the ratio of CO₂

produced to the theoretical maximum (ThCO₂).[12][13]

Test Setup: The test is typically run for 28 days and includes:

Test Vessels: Containing the mineral medium, propylene carbonate, and inoculum.

Blank Controls: Containing only the mineral medium and inoculum to measure

endogenous CO₂ evolution.

Reference Controls: Using a readily biodegradable substance like sodium benzoate to

validate the viability of the inoculum.
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Pass Criteria: A substance is considered "readily biodegradable" if it achieves >60% of its

ThCO₂ within a 10-day window during the 28-day test period.[13][14] The 10-day window

begins when biodegradation first reaches 10%.[14]

1. Preparation

2. Incubation (28 days)

3. Analysis

4. Calculation

Prepare Mineral Medium

Add Propylene Carbonate
(Test Substance, ~10-20 mg C/L)

Inoculate with Activated Sludge

Incubate at 20-25°C in the dark

Aerate with CO2-free air

Trap Evolved CO2
(e.g., in Ba(OH)2 or NaOH solution)

Measure Trapped CO2 Periodically
(e.g., by titration)

Calculate % Biodegradation
= (CO2 produced) / (ThCO2)

Run Parallel Blanks (inoculum only)
& Reference Controls (e.g., sodium benzoate)

Assess 'Ready Biodegradability'
(>60% ThCO2 within 10-day window)

Click to download full resolution via product page

Fig. 2: Experimental workflow for the OECD 301B ready biodegradability test.

Ecotoxicity Profile
Consistent with its rapid degradation and low bioaccumulation potential, propylene carbonate
exhibits very low toxicity to aquatic organisms. Standard acute toxicity tests on representative
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species from different trophic levels all indicate a lack of hazardous effects at high

concentrations.

Table 4: Aquatic Ecotoxicity Data for Propylene Carbonate

Species
Test
Guideline

Endpoint
Value
(mg/L)

Exposure Reference

Fish

(Cyprinus

carpio)

OECD 203 96-hr LC50 >1,000 96 hours [3][6]

Invertebrate

(Daphnia

magna)

OECD 202 48-hr EC50 >1,000 48 hours [2][3]

Algae

(Desmodesm

us

subspicatus)

OECD 201 72-hr EC50 >900 72 hours [3]

Bacteria

(Pseudomon

as putida)

- EC10 7,400 - [2]

Conclusion: A Favorable Environmental Profile
The collective data demonstrates that propylene carbonate possesses a favorable

environmental profile. Its journey in the environment is characterized by rapid degradation

through both biotic and abiotic pathways, preventing persistence.
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Fig. 3: Logical summary of the environmental fate of propylene carbonate.

In summary, propylene carbonate is readily biodegradable, does not bioaccumulate, and

exhibits low aquatic toxicity. These characteristics make it an environmentally responsible

solvent choice for a wide range of applications, aligning with the principles of green chemistry

and sustainable development.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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